Cas no 22415-74-3 (Pentane, 2,3-dibromo-,(2R,3S)-rel-)

Pentane, 2,3-dibromo-,(2R,3S)-rel- structure
22415-74-3 structure
Product Name:Pentane, 2,3-dibromo-,(2R,3S)-rel-
CAS No:22415-74-3
MF:C5H10Br2
MW:229.940900325775
CID:265729
PubChem ID:95366
Update Time:2025-04-19

Pentane, 2,3-dibromo-,(2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 2,3-dibromo-,(2R,3S)-rel-
    • Pentane, 2,3-dibromo-, erythro
    • 2,3-Dibromopentane
    • NS00045174
    • 2,3-Dibromopentane #
    • Threo-2,3-dibromopentane
    • MFCD00191990
    • erythro-2,3-Dibromopentane
    • Pentane,3-dibromo-
    • NSC 4601
    • 22415-74-3
    • EINECS 226-427-4
    • Pentane, 2,3-dibromo-, (R*,R*)-
    • SCHEMBL2929604
    • NSC-4601
    • LWBRXRHBXMVUEX-UHFFFAOYSA-N
    • NSC4601
    • 5398-25-4
    • 22415-73-2
    • 2.3-Dibrom-pentan
    • FT-0635667
    • Pentane, 2,3-dibromo-
    • DTXSID10871127
    • 2,3-DIBROMO-PENTANE
    • Pentane,2,3-dibromo-
    • Inchi: 1S/C5H10Br2/c1-3-5(7)4(2)6/h4-5H,3H2,1-2H3
    • InChI Key: LWBRXRHBXMVUEX-UHFFFAOYSA-N
    • SMILES: BrC(CC)C(C)Br

Computed Properties

  • Exact Mass: 227.9149
  • Monoisotopic Mass: 227.91493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Pentane, 2,3-dibromo-,(2R,3S)-rel- Related Literature

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